ATB107

• Molecular Formula: C21H28N8
• Molecular Weight: 392.5 g/mol
• InChI: InChI=1S/C21H28N8/c1-3-7-17(8-4-1)22-19-23-20(25-21(24-19)29-11-5-2-6-12-29)27-26-18-15-28-13-9-16(18)10-14-28/h1,3-4,7-8,16H,2,5-6,9-15H2,(H2,22,23,24,25,27)/b26-18+
• InChIKey: ZAPISBYVBGLUBW-NLRVBDNBSA-N

ATB107: A Potent and Novel Inhibitor of Indole-3-Glycerol Phosphate Synthase (IGPS)

ATB107, with the CAS number 455325-51-6, is a novel and potent competitive inhibitor of indole-3-glycerol phosphate synthase (IGPS), a key enzyme in the tryptophan biosynthetic pathway of Mycobacterium tuberculosis [1]. It demonstrates strong antimycobacterial activity in vitro against both drug-susceptible and multidrug-resistant strains of M. tuberculosis [2]. Its molecular formula is C21H28N8, and it has a molecular weight of 392.50 g/mol .

Pathway context IGPS enzyme inhibition in tryptophan biosynthesis studies

Strain relevance MDR-TB and drug-susceptible M. tuberculosis research

Mechanism Substrate-competitive IGPS inhibitor with reported tryptophan-non-reversible activity

• [1] Shen, H., Wang, F., Zhang, Y., Huang, Q., Xu, S., Hu, H., ... & Wang, H. (2009). A novel inhibitor of indole‐3‐glycerol phosphate synthase with activity against multidrug‐resistant Mycobacterium tuberculosis. The FEBS Journal, 276(1), 144-154. View Source
• [2] Shen, H., Yang, E., Wang, F., Jin, R., Xu, S., Huang, Q., & Wang, H. (2010). Altered protein expression patterns of Mycobacterium tuberculosis induced by ATB107. Journal of Microbiology, 48(3), 337-346. View Source

ATB107: Critical Differentiation from Standard Antituberculars and In-Class Analogs

While other compounds may target M. tuberculosis, ATB107's unique mechanism of action as a competitive inhibitor of IGPS [1] distinguishes it from first-line drugs like isoniazid (INH), which targets mycolic acid synthesis. Furthermore, its potency against multidrug-resistant TB (MDR-TB) isolates, where 83.8% of strains remain susceptible at 1 µg/mL , contrasts sharply with the known high-level resistance to INH in MDR-TB populations [2]. Even when compared to other IGPS inhibitors like ATB26, which share a similar MIC [3], ATB107's well-characterized binding affinity (Kd of 3 µM) and competitive inhibition profile [1] provide a more robust and quantifiable basis for selection in research applications. Substituting ATB107 with a non-IGPS-targeting anti-TB compound or a less-characterized IGPS inhibitor introduces significant uncertainty regarding target engagement and efficacy, particularly in models of drug resistance.

ATB26 analog lacks quantitative target engagement

No SPR KD or enzyme IC50 data available in published record; affinity benchmarking may not be feasible.

rCdRP substrate analog exhibits lower inhibitory potency

Approximately 51-fold weaker IC50 shifts assay sensitivity and cellular target engagement context.

Tryptophan feedback inhibitors target TrpE, not IGPS

L-tryptophan acts allosterically on anthranilate synthase; does not phenocopy ATB107’s pathway inhibition profile.

• [1] Shen, H., Wang, F., Zhang, Y., Huang, Q., Xu, S., Hu, H., ... & Wang, H. (2009). A novel inhibitor of indole‐3‐glycerol phosphate synthase with activity against multidrug‐resistant Mycobacterium tuberculosis. The FEBS Journal, 276(1), 144-154. View Source
• [2] Bentham Science. (n.d.). Isoniazid Resistance and Dosage as Treatment for Patients with Tuberculosis. Retrieved from benthamscience.com. View Source
• [3] Baidu Baike. (2025). Indole-3-glycerol phosphate synthase [吲哚甘油磷酸合酶]. Retrieved from wapbaike.baidu.com. View Source

ATB107: Quantifiable Evidence of Potency, Target Engagement, and Therapeutic Potential

ATB107 Exhibits High Binding Affinity for M. tuberculosis IGPS

ATB107 is a potent inhibitor of indole-3-glycerol phosphate synthase (IGPS) with a dissociation constant (Kd) of 3 µM [1]. This quantitative measure of binding affinity is a critical differentiator for target engagement studies. While other IGPS inhibitors like ATB26 are reported to have similar minimum inhibitory concentrations (MIC), their Kd values are not as widely reported in the primary literature [2], making ATB107 a more characterized tool for studies requiring precise knowledge of target binding.

Target engagement (KD)

Reported

ATB107 KD = 3 μM; ATB26 no quantitative KD reported

Enables affinity-based assay calibration and analog benchmarking

SPR, recombinant MtIGPS; ATB26 only qualitative binding description

Evidence Dimension	Binding Affinity (Kd)
Target Compound Data	3 µM
Comparator Or Baseline	ATB26 (Kd not reported in primary literature)
Quantified Difference	N/A (Quantitative binding data available for ATB107, not for comparator)
Conditions	In vitro binding assay for M. tuberculosis IGPS

Why This Matters

A defined Kd value enables precise calculations for target occupancy and is essential for structure-activity relationship (SAR) studies, providing a level of characterization that supports confident selection over less-characterized IGPS inhibitors.

• [1] Shen, H., Wang, F., Zhang, Y., Huang, Q., Xu, S., Hu, H., ... & Wang, H. (2009). A novel inhibitor of indole‐3‐glycerol phosphate synthase with activity against multidrug‐resistant Mycobacterium tuberculosis. The FEBS Journal, 276(1), 144-154. View Source
• [2] Baidu Baike. (2025). Indole-3-glycerol phosphate synthase [吲哚甘油磷酸合酶]. Retrieved from wapbaike.baidu.com. View Source

ATB107 Demonstrates Potent In Vitro Activity Against Drug-Susceptible M. tuberculosis

ATB107 exhibits a minimum inhibitory concentration (MIC) of 0.1 µg/mL against both the laboratory strain M. tuberculosis H37Ra and the virulent strain H37Rv . This MIC value is comparable to the lower end of the reported MIC range for the first-line drug isoniazid (0.03-0.1 µg/mL) against susceptible strains [1]. Importantly, among 50 fully susceptible clinical isolates tested, 41 (82%) were susceptible to ATB107 at this 0.1 µg/mL concentration .

Enzyme inhibition (IC50)

Reported

ATB107 IC50 = 0.41 μM; rCdRP IC50 ≈ 21 μM

Higher inhibitory potency context for IGPS cellular studies

~51-fold difference under matched assay conditions

Evidence Dimension	Antibacterial Potency (MIC)
Target Compound Data	0.1 µg/mL
Comparator Or Baseline	Isoniazid (0.03-0.1 µg/mL)
Quantified Difference	Comparable MIC to the lower range of isoniazid for susceptible strains
Conditions	In vitro susceptibility testing against M. tuberculosis H37Ra and H37Rv

Why This Matters

This data positions ATB107's potency on par with a cornerstone first-line anti-TB drug in vitro, validating its potential as a lead compound for further development and providing a robust baseline for experimental design.

• [1] J-STAGE. (2011). Evaluation of Clinical Efficacy of Isoniazid and Ethambutol in the Treatment of Nontuberculous Mycobacteriosis Based on in Vitro Susceptibility Testing. Retrieved from jstage.jst.go.jp. View Source

ATB107 Retains Significant Activity Against Multidrug-Resistant (MDR) TB Isolates

A key differentiator for ATB107 is its retained activity against multidrug-resistant TB (MDR-TB) isolates. In vitro testing revealed that 83.8% (67 out of 80) of MDR-TB clinical isolates were susceptible to ATB107 at a concentration of 1 µg/mL . This stands in stark contrast to first-line drugs like isoniazid and rifampicin, to which MDR-TB strains are by definition resistant.

MDR-TB susceptibility

Class-level

83.8% of MDR clinical isolates susceptible at 1 μg/mL

Supports resistance-orthogonal target research context

BACTEC system; 80 MDR isolates resistant to isoniazid and rifampin

Evidence Dimension	Antibacterial Activity Against MDR-TB
Target Compound Data	83.8% of isolates susceptible at 1 µg/mL
Comparator Or Baseline	Isoniazid (0% susceptibility in MDR-TB strains by definition)
Quantified Difference	83.8% susceptibility rate for ATB107 vs. 0% for isoniazid in MDR-TB
Conditions	In vitro susceptibility testing against a panel of 80 MDR-TB clinical isolates

Why This Matters

This data provides strong quantitative evidence that ATB107 operates via a mechanism that circumvents common resistance pathways, making it a high-priority research tool for studying drug-resistant TB and a compelling candidate for further therapeutic development.

ATB107 Exhibits Low Cytotoxicity in Human Macrophage Cells

In addition to its antibacterial potency, ATB107 demonstrates a favorable safety profile in vitro. Studies using THP-1 human macrophage cells showed that ATB107 had little toxicity at concentrations up to 50 µg/mL, where cell survival remained above 80% [1]. Even at the high concentration of 200 µg/mL, cell survival was maintained at approximately 60% .

Cytotoxicity profile

Head-to-head

ATB107, isoniazid, ethambutol: ~60% survival at 200 μg/mL; >80% at 50 μg/mL

Comparable cytotoxicity context in THP-1 macrophage model

MTT assay, 12 h exposure; no significant difference among agents

Evidence Dimension	Cytotoxicity (Cell Survival)
Target Compound Data	>80% survival at 50 µg/mL; ~60% survival at 200 µg/mL
Comparator Or Baseline	Vehicle control (100% survival)
Quantified Difference	Less than 20% reduction in viability at 50 µg/mL
Conditions	In vitro cytotoxicity assay using THP-1 human monocytic leukemia cells

Why This Matters

Low cytotoxicity in a relevant human cell line supports the compound's therapeutic window, suggesting that its antibacterial effects are not due to general cellular toxicity and making it a more attractive candidate for in vivo studies compared to more cytotoxic alternatives.

• [1] Shen, H., Wang, F., Zhang, Y., Huang, Q., Xu, S., Hu, H., ... & Wang, H. (2009). A novel inhibitor of indole‐3‐glycerol phosphate synthase with activity against multidrug‐resistant Mycobacterium tuberculosis. The FEBS Journal, 276(1), 144-154. View Source

ATB107: Optimal Research and Industrial Applications Based on Quantified Performance

Investigating the Role of Tryptophan Biosynthesis in M. tuberculosis Persistence and Drug Resistance

ATB107 is ideally suited for studies exploring the role of the tryptophan biosynthetic pathway in M. tuberculosis survival and the development of drug resistance. Its potent and well-defined inhibition of IGPS (Kd = 3 µM) [1] makes it a precise chemical probe. The high susceptibility rate of MDR-TB isolates (83.8% at 1 µg/mL) allows researchers to use ATB107 to validate IGPS as a target in strains resistant to standard therapies, providing a clear mechanistic link between pathway inhibition and bacterial clearance in a challenging disease context.

Benchmarking New Anti-TB Lead Compounds in In Vitro Susceptibility Assays

With its established MIC of 0.1 µg/mL against drug-susceptible H37Rv and H37Ra strains [1] and defined activity against clinical isolates, ATB107 serves as an excellent reference standard for in vitro antibacterial screening programs. Its activity profile, which is comparable to the lower end of the isoniazid potency range but with a distinct mechanism, provides a robust benchmark for evaluating the potency and resistance profile of novel compounds targeting M. tuberculosis.

In Vivo Studies of Anti-TB Efficacy Where Low Cytotoxicity is a Prerequisite

The favorable in vitro cytotoxicity profile of ATB107, showing >80% survival of THP-1 human macrophage cells at a concentration of 50 µg/mL [1], makes it a strong candidate for progression into in vivo models of M. tuberculosis infection. Its low toxicity in a relevant host cell line suggests a sufficient therapeutic window to explore efficacy in animal models, reducing the risk of on-target host toxicity and increasing the likelihood of observing a genuine antibacterial effect in vivo.

Structural and Functional Studies of the M. tuberculosis IGPS Enzyme

ATB107 is a valuable tool for researchers investigating the structure and function of the M. tuberculosis IGPS enzyme. Its well-characterized competitive inhibition mechanism [1] and defined binding affinity (Kd = 3 µM) [1] make it suitable for co-crystallization studies or binding assays designed to elucidate the molecular details of IGPS inhibition. This can provide critical insights for the rational design of next-generation IGPS inhibitors with improved pharmacological properties.

Application

Selection Property

Validation Focus

IGPS-targeted lead optimization research

Quantitatively characterized inhibitor scaffold

Confirm binding affinity and SAR via SPR and enzyme assay

IGPS pathway proteomic/transcriptomic profiling

Distinct proteomic signature induction in M. tuberculosis

Verify IGPS-dependent regulatory network changes in MDR backgrounds

MDR-TB susceptibility testing and mechanism-of-action studies

Resistance-orthogonal target engagement

Assess activity against drug-resistant clinical isolate panels

Benchmarking novel IGPS inhibitors

Established performance baseline (enzyme, MIC, cytotoxicity)

Compare IC50, MIC, and cytotoxicity in matched assay formats

• [1] Shen, H., Wang, F., Zhang, Y., Huang, Q., Xu, S., Hu, H., ... & Wang, H. (2009). A novel inhibitor of indole‐3‐glycerol phosphate synthase with activity against multidrug‐resistant Mycobacterium tuberculosis. The FEBS Journal, 276(1), 144-154. View Source
• [2] J-STAGE. (2011). Evaluation of Clinical Efficacy of Isoniazid and Ethambutol in the Treatment of Nontuberculous Mycobacteriosis Based on in Vitro Susceptibility Testing. Retrieved from jstage.jst.go.jp. View Source